![molecular formula C23H21BrN2O B3038402 (E)-N-[(2-Bromophenyl)methoxy]-1-[3-(1,3-dihydroisoindol-2-yl)phenyl]ethanimine CAS No. 861207-29-6](/img/structure/B3038402.png)
(E)-N-[(2-Bromophenyl)methoxy]-1-[3-(1,3-dihydroisoindol-2-yl)phenyl]ethanimine
Overview
Description
(E)-N-[(2-Bromophenyl)methoxy]-1-[3-(1,3-dihydroisoindol-2-yl)phenyl]ethanimine, also known as BMPE, is an organic compound that has recently gained attention in the scientific community for its potential applications in various research areas. BMPE is a bicyclic compound that contains an ethanimine group, a bromophenyl group, and a 1,3-dihydroisoindol-2-yl group. BMPE has been shown to have a wide range of potential uses, including in the synthesis of pharmaceuticals, as a novel fluorescent probe, and as a potential therapeutic agent.
Scientific Research Applications
Synthesis and Characterization
- The compound has been utilized in the synthesis and characterization of various nitrogen heterocycles and isoindolobenzazepines. For instance, Scartoni et al. (1979) demonstrated the conversion of 3-benzyl-3-hydroxyphthalimidin-2-ylacetic acid to various derivatives, leading to compounds related to Schopf's base VI (Scartoni, Fiaschi, Catalano, Morelli, & Marsili, 1979).
Photochemical Studies
- The compound has been part of research on photochemical isomerization. For example, Arai et al. (1993) and Furuuchi et al. (1990) explored the one-way Z→E isomerization of related compounds in the excited triplet state, contributing to understanding of photochemical processes (Arai, Furuya, Furuuchi, & Tokumaru, 1993), (Furuuchi, Arai, Kuriyama, Sakuragi, & Tokumaru, 1990).
Biological Evaluation
- This compound has been investigated in biological contexts, such as in the study of antimicrobial activities. Sherekar et al. (2021) evaluated similar compounds for their antimicrobial properties, demonstrating the potential biomedical applications of these compounds (Sherekar, Kakade, & Padole, 2021).
properties
IUPAC Name |
(E)-N-[(2-bromophenyl)methoxy]-1-[3-(1,3-dihydroisoindol-2-yl)phenyl]ethanimine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21BrN2O/c1-17(25-27-16-21-9-4-5-12-23(21)24)18-10-6-11-22(13-18)26-14-19-7-2-3-8-20(19)15-26/h2-13H,14-16H2,1H3/b25-17+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOYAVTBHDKDLRE-KOEQRZSOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NOCC1=CC=CC=C1Br)C2=CC(=CC=C2)N3CC4=CC=CC=C4C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\OCC1=CC=CC=C1Br)/C2=CC(=CC=C2)N3CC4=CC=CC=C4C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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